
2-Amino-6-methylbenzonitrile safety and
handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-6-methylbenzonitrile

Cat. No.: B1267100 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Amino-6-methylbenzonitrile

This document provides comprehensive safety and handling information for 2-Amino-6-
methylbenzonitrile (CAS No: 56043-01-7), intended for researchers, scientists, and

professionals in drug development and other scientific fields. The information is compiled from

various safety data sheets and chemical databases.

Chemical Identification
Identifier Value

IUPAC Name 2-Amino-6-methylbenzonitrile

Synonym(s) 6-Amino-o-tolunitrile

CAS Number 56043-01-7[1][2][3][4]

Molecular Formula C₈H₈N₂[1][2][3]

Molecular Weight 132.16 g/mol [1][2][3]

InChI Key PKOMYWHVCYHAHW-UHFFFAOYSA-N[2][3]

Appearance Dark brown crystalline solid[5][6]

Hazard Identification and Classification
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2-Amino-6-methylbenzonitrile is classified as hazardous. The GHS (Globally Harmonized

System of Classification and Labelling of Chemicals) classifications are summarized below.

Signal Word:Warning[2][3][7]

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[2]

[3][7]

Eye Irritation 2A
H319: Causes serious eye

irritation[2][3][7]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][3][7]

Note: Some sources may also list acute toxicity categories for oral, dermal, and inhalation

routes as Category 4 (Harmful if swallowed, in contact with skin, or if inhaled).[8][9]

Precautionary Statements (Selected):[2][3][7]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties
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Property Value Source(s)

Melting Point 127-132 °C [2][6]

Boiling Point 287.6±28.0 °C (Predicted) [6]

Density 1.10±0.1 g/cm³ (Predicted) [6]

Form Solid [6]

Solubility No data available

Flash Point Not applicable for solid [2][3]

Experimental and Handling Protocols
Adherence to strict laboratory protocols is mandatory when handling this compound.

General Handling Workflow
The following diagram outlines the standard workflow for handling 2-Amino-6-
methylbenzonitrile in a laboratory setting.
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Preparation

Handling & Experimentation

Post-Experiment

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Goggles)

Prepare Ventilated Workspace
(e.g., Fume Hood)

Weigh Compound in Ventilated Area

Perform Experimental Procedure

Decontaminate Glassware & Surfaces

Dispose of Waste in Labeled Container

Wash Hands Thoroughly
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Caption: Standard laboratory workflow for handling 2-Amino-6-methylbenzonitrile.
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Detailed Handling Procedures
Engineering Controls: Always use this compound within a chemical fume hood or in a well-

ventilated area to minimize inhalation exposure.[7][8] Ensure that eyewash stations and

safety showers are readily accessible.[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to NIOSH

(US) or EN 166 (EU) standards.[7][11]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[7][11]

Contaminated clothing should not be allowed out of the workplace and must be washed

before reuse.[7][8]

Respiratory Protection: If engineering controls are insufficient or for spill cleanup, use a

NIOSH-approved N95 dust mask or a full-face respirator.[2][3][5]

General Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or smoke

in handling areas.[7][8][9] Wash hands thoroughly after handling the compound.[7][8]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Keep in a dark place and seal in a dry environment at room temperature.[6]

Store away from incompatible substances such as strong oxidizing agents.[10]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Emergency Response Workflow
The following diagram provides a decision-making framework for responding to spills or

exposures.
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Personal Exposure Chemical Spill

Response Actions

Emergency Event
(Spill or Exposure)

Skin Contact

Exposure

Eye Contact Inhalation Ingestion Minor Spill

Spill

Major Spill

Flush with water for 15+ min.
Remove contaminated clothing.

Rinse cautiously with water for 15+ min.
Remove contact lenses if possible.

Move to fresh air.
Give artificial respiration if needed.

Rinse mouth.
Call Poison Center.

Absorb with inert material.
Place in disposal container.

Evacuate area.
Notify EHS.

Prevent entry into drains.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for incidents involving 2-Amino-6-methylbenzonitrile.

First-Aid Measures Protocol
General Advice: Move out of the dangerous area. Consult a physician and show them the

Safety Data Sheet.[7][12]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen and obtain medical aid.[7][11]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes.[7][8] Seek medical attention if irritation

occurs or persists.[7][8]
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Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding

eyelids open.[7] Remove contact lenses if present and easy to do.[7] Obtain immediate

medical attention.[7]

Ingestion: Do NOT induce vomiting.[13] Rinse mouth with water and never give anything by

mouth to an unconscious person.[12][13] Call a poison center or doctor for treatment advice.

[7][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[12] Wear appropriate personal

protective equipment (PPE) as described in Section 4.2.[7][12] Ensure adequate ventilation

and avoid dust formation.[12]

Environmental Precautions: Prevent the product from entering drains, waterways, or soil.[5]

[7]

Containment and Cleanup: For spills, sweep up or absorb with an inert material and place

into a suitable, closed container for disposal.[7][12] Avoid creating dust.[12] Dispose of the

waste in accordance with local, state, and federal regulations.[7][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[12][13]

Specific Hazards: During a fire, hazardous combustion products may be generated, including

carbon oxides, nitrogen oxides (NOx), and hydrogen cyanide.[12][13]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[8][12]

Toxicological Information
Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.

Acute Effects:
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Inhalation: May cause respiratory irritation.[2][3][7]

Skin: Causes skin irritation.[2][3][7] Harmful if in contact with skin.[8][9]

Eyes: Causes serious eye irritation.[2][3][7]

Ingestion: Harmful if swallowed.[8][9]

Chronic Effects: No information available regarding mutagenic, reproductive, or

developmental effects.[8]

Target Organs: Respiratory system.[2][3][7]

Disposal Considerations
Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[8] The product should be sent to an approved waste disposal plant.[8]

Do not allow the product to be released into the environment.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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